Cas no 134388-88-8 (3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate)

• Product Name: 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate
• CAS No: 134388-88-8
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD11505031
• CID: 4590891
• Update Time: 2025-06-10

3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl 2-Methyl 6-hydroxy-3,4-dihydroisoquinoline-2,3(1H)-dicarboxylate
• 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate

• MDL： MFCD11505031
• Inchi： 1S/C14H17NO5/c1-3-20-13(17)12-7-10-6-11(16)5-4-9(10)8-15(12)14(18)19-2/h4-6,12,16H,3,7-8H2,1-2H3
• InChI Key： FUIIRPDTBLOESH-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(O)C=C2)CC(C(OCC)=O)N1C(OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate

3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate (CAS No. 134388-88-8): An Overview

3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate (CAS No. 134388-88-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives and is characterized by its unique structural features, which include an ethyl group, a methyl group, and a hydroxyl group attached to the isoquinoline ring system. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate is particularly noteworthy due to its potential for modulating biological processes. Isoquinoline derivatives are known for their diverse pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Recent studies have highlighted the role of these compounds in the treatment of neurological disorders and cancer, making them a focal point for ongoing research.

In terms of its chemical properties, 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate exhibits high stability under various conditions. It is soluble in common organic solvents such as methanol and ethanol, which facilitates its use in laboratory settings and pharmaceutical formulations. The compound's solubility profile is crucial for its application in drug delivery systems and other biomedical applications.

The biological activity of 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate has been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate has also been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

In addition to its therapeutic potential, 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate has also been explored for its use in drug discovery and development. The compound serves as a valuable lead molecule for the design of novel drugs with improved efficacy and safety profiles. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing insights for the rational design of more potent analogs.

The synthesis of 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the Pictet-Spengler reaction followed by subsequent modifications to introduce the desired functional groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

The safety profile of 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate has been evaluated through various toxicological studies. In vitro cytotoxicity assays have shown that it exhibits low toxicity towards normal human cells at therapeutic concentrations. However, further in vivo studies are necessary to fully assess its safety in animal models before it can be considered for clinical trials.

In conclusion, 3-Ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate (CAS No. 134388-88-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use.